N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-2-ethylsulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C22H27N3O4S2.ClH/c1-5-31(27,28)19-13-7-6-10-16(19)21(26)25(15-9-14-24(2)3)22-23-20-17(29-4)11-8-12-18(20)30-22;/h6-8,10-13H,5,9,14-15H2,1-4H3;1H
• InChI Key: VVTZIFMUIRUOAD-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CCCN(C)C)C2=NC3=C(C=CC=C3S2)OC.Cl
• Molecular Formula: C22H28ClN3O4S2
• Molecular Weight: 498.1 g/mol

Description

N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H28ClN3O4S2 and its molecular weight is 498.05. The purity is usually 95%.
BenchChem offers high-quality N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(dimethylamino)propyl)-2-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Compounds with similar structural features have been synthesized and evaluated for their potential as antimicrobial and anticancer agents. For instance, derivatives of benzothiazole have shown significant antimicrobial and anticancer activities, suggesting that related compounds might possess similar properties. The structural modification of these compounds can lead to the development of new therapeutic agents with improved efficacy and selectivity (Deep et al., 2016).

Inhibitory Effects on Enzymes

Certain benzamide and benzothiazole derivatives have been found to inhibit specific enzymes, such as acetylcholinesterase (AChE) and thymidylate synthase (TS), which are targets for treating diseases like Alzheimer's and cancer, respectively. This implies that compounds with a similar molecular framework could be explored as enzyme inhibitors, providing a basis for the design of new drugs targeting these enzymes (Brown-Proctor et al., 1999; Marsham et al., 1989).

Photodynamic Therapy Applications

The synthesis of new benzothiazole derivatives with high singlet oxygen quantum yields suggests their utility in photodynamic therapy (PDT), a treatment modality for cancer. These compounds, due to their photochemical and photophysical properties, could serve as photosensitizers in PDT, indicating that similar compounds might also be applicable in such therapeutic approaches (Pişkin et al., 2020).

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting effects on steel in acidic environments, suggesting that similar compounds could be explored for their potential applications in protecting metals from corrosion. This could have significant implications in industrial and engineering contexts, where corrosion resistance is crucial (Hu et al., 2016).